![molecular formula C20H21ClN2O4 B5650157 methyl 5-[(2-chloro-4-methylbenzoyl)amino]-2-(4-morpholinyl)benzoate](/img/structure/B5650157.png)
methyl 5-[(2-chloro-4-methylbenzoyl)amino]-2-(4-morpholinyl)benzoate
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Overview
Description
Methyl 5-[(2-chloro-4-methylbenzoyl)amino]-2-(4-morpholinyl)benzoate is a complex chemical compound. Research in this field primarily focuses on understanding its molecular structure, synthesis, and chemical properties.
Synthesis Analysis
While there isn't a direct study on the synthesis of this compound, related compounds have been synthesized using various methods. For example, a study on the synthesis of related benzamides explores the preparation and evaluation of various benzamide derivatives (Kato et al., 1992).
Molecular Structure Analysis
Research on similar compounds has shown the importance of molecular-electronic structure. For instance, studies on isomeric methyl benzoates reveal insights into how molecular structure can influence the formation of hydrogen-bonded sheets and chains in these compounds (Portilla, Mata, Cobo, Low, & Glidewell, 2007).
Chemical Reactions and Properties
Understanding the chemical reactions and properties of such compounds involves examining their behavior under various conditions. For example, the nucleophilic substitution reactions of methyl dichlorodinitrobenzoate with different amines, including morpholine, provide insights into reaction kinetics and thermodynamics (Fathalla & Hamed, 2006).
properties
IUPAC Name |
methyl 5-[(2-chloro-4-methylbenzoyl)amino]-2-morpholin-4-ylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN2O4/c1-13-3-5-15(17(21)11-13)19(24)22-14-4-6-18(16(12-14)20(25)26-2)23-7-9-27-10-8-23/h3-6,11-12H,7-10H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKPFGZSCAOUNFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CCOCC3)C(=O)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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